Benzyl prop-1-en-1-ylcarbamate
Overview
Description
“(E)-benzyl prop-1-en-1-ylcarbamate” is a chemical compound with the formula C11H13NO2 and a molecular weight of 191.23 g/mol .
Synthesis Analysis
The synthesis of “(E)-benzyl prop-1-en-1-ylcarbamate” involves several steps. In one method, cyclopropanecarbaldehyde is reacted with 3-aminopyridin-2 (IH)-one under nitrogen atmosphere. Diphenyl hydrogen phosphate and “(E)-benzyl prop-1-en-1-ylcarbamate” are then added. The reaction is stirred at room temperature and then at 40°C. The solvent is evaporated, and the residue is purified by column chromatography .Molecular Structure Analysis
The IUPAC name for this compound is benzyl (E)-prop-1-en-1-ylcarbamate . The InChI Code is 1S/C11H13NO2/c1-2-8-12-11(13)14-9-10-6-4-3-5-7-10/h2-8H,9H2,1H3,(H,12,13)/b8-2+ .Physical And Chemical Properties Analysis
“(E)-benzyl prop-1-en-1-ylcarbamate” is a solid at room temperature. It should be stored at 4°C .Scientific Research Applications
Crystallographic Analysis
One significant application of compounds structurally related to (E)-benzyl prop-1-en-1-ylcarbamate is in crystallographic studies. For instance, benzyl (RS,RS,RS)-7-phenylbicyclo[5.1.0]octan-2-ylcarbamate was synthesized and analyzed using single crystal X-ray diffraction, demonstrating the utility of such compounds in elucidating molecular structures (Christensen et al., 2011).
Synthesis of Antimitotic Agents
Compounds like (E)-benzyl prop-1-en-1-ylcarbamate have been explored in the synthesis of antimitotic agents. A study synthesized imidazo[4,5-c]pyridin-6-ylcarbamates and imidazo[4,5-b]pyridin-5-ylcarbamates, showing their potential as antimitotic compounds for therapeutic applications (Temple, 1990).
Parallel Solution Phase Synthesis
Research also includes the parallel solution phase synthesis of benzyl carbamates. For example, benzyl (3S,4E)-4-[(arylamino)methylidene]-5-oxotetrahydrofuran-3-ylcarbamates were prepared from L-aspartic acid, showcasing the versatility of benzyl carbamates in chemical synthesis (Pirc et al., 2003).
Antimycobacterial Activity
A research study focused on synthesizing and evaluating the antimycobacterial activity of benzimidazole derivatives, including benzimidazol-2-ylcarbamates, showing their potential in treating tuberculosis and related infections (Sanna et al., 2002).
Photochemical Transformations
Benzimidazolycarbamates, similar in structure to (E)-benzyl prop-1-en-1-ylcarbamate, have been studied for their photochemically-induced transformations. This research highlights their potential applications in photodynamic therapy or in photochemically-driven processes (Burrell et al., 1973).
Antibacterial Activity
Further research has explored the antibacterial properties of derivatives of benzyl propenones. For instance, a study synthesized and evaluated E-(1)-(6-benzoyl-3,5-dimethylfuro[3′,2′:4,5]benzo[b]furan-2-yl)-3-(aryl)-2-propen-1-ones for their antibacterial activities (Ashok et al., 2012).
Fungal Morphogenesis
Benzimidazole-2-ylcarbamate's effects on fungal morphogenesis have been investigated, particularly its impact on microtubule assembly and fungal cell structure. This research provides insight into the cellular mechanisms of antifungal agents (Howard & Aist, 1980).
Safety and Hazards
The compound is labeled with the signal word “Warning”. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary statements include P280, P305+P351+P338, advising to wear protective gloves/protective clothing/eye protection/face protection, and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
properties
IUPAC Name |
benzyl N-prop-1-enylcarbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-2-8-12-11(13)14-9-10-6-4-3-5-7-10/h2-8H,9H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVMNEPDAKLAFOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CNC(=O)OCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30780585 | |
Record name | Benzyl prop-1-en-1-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30780585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
260967-14-4 | |
Record name | Benzyl prop-1-en-1-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30780585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.